Cas no 1219949-37-7 (Ethyl 3-(3-pyrrolidinylmethoxy)benzoate hydrochloride)

• Product Name: Ethyl 3-(3-pyrrolidinylmethoxy)benzoate hydrochloride
• CAS No: 1219949-37-7
• MF: C₁₄H₂₀ClNO₃
• MW: 285.766503334045
• CID: 1074718
• PubChem ID: 56830240
• Update Time: 2025-05-25

Ethyl 3-(3-pyrrolidinylmethoxy)benzoate hydrochloride Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(3-pyrrolidinylmethoxy)benzoate hydrochloride
• Ethyl 3-(3-pyrrolidinylmethoxy)benzoatehydrochloride
• ethyl3-(pyrrolidin-3-ylmethoxy)benzoatehydrochloride
• 1219949-37-7
• ethyl 3-(pyrrolidin-3-ylmethoxy)benzoate hydrochloride
• ethyl 3-(pyrrolidin-3-ylmethoxy)benzoate;hydrochloride
• AKOS015849735

• MDL： MFCD13560457
• Inchi： 1S/C14H19NO3.ClH/c1-2-17-14(16)12-4-3-5-13(8-12)18-10-11-6-7-15-9-11;/h3-5,8,11,15H,2,6-7,9-10H2,1H3;1H
• InChI Key： QVSGIWCHDDQYJH-UHFFFAOYSA-N
• SMILES： Cl.O(C1C=CC=C(C(=O)OCC)C=1)CC1CNCC1

Computed Properties

• Exact Mass: 285.1131712g/mol
• Monoisotopic Mass: 285.1131712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 270
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47.6Ų

Additional information on Ethyl 3-(3-pyrrolidinylmethoxy)benzoate hydrochloride

Ethyl 3-(3-pyrrolidinylmethoxy)benzoate hydrochloride: A Comprehensive Overview

Ethyl 3-(3-pyrrolidinylmethoxy)benzoate hydrochloride, identified by the CAS number 1219949-37-7, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structure and potential applications, has garnered attention from researchers and industry professionals alike. In this article, we will delve into the properties, synthesis, and potential uses of this compound, while incorporating the latest research findings to provide a comprehensive understanding.

The chemical structure of Ethyl 3-(3-pyrrolidinylmethoxy)benzoate hydrochloride is characterized by a benzoate ester group attached to a pyrrolidine ring via a methoxy linkage. The presence of the pyrrolidine moiety introduces interesting electronic and steric properties, which are crucial for its potential applications in drug design and material science. Recent studies have highlighted the importance of such heterocyclic structures in modulating biological activities, making this compound a valuable subject for further investigation.

One of the key aspects of Ethyl 3-(3-pyrrolidinylmethoxy)benzoate hydrochloride is its synthesis. Researchers have developed efficient methodologies to synthesize this compound, often employing multi-step reactions involving coupling agents and protecting groups. The use of advanced catalytic systems has significantly improved the yield and purity of the product, making it more accessible for large-scale production. These advancements underscore the importance of continuous innovation in synthetic chemistry to meet the growing demand for complex molecules like this one.

In terms of pharmacological applications, Ethyl 3-(3-pyrrolidinylmethoxy)benzoate hydrochloride has shown promise in various biological assays. Recent studies have demonstrated its potential as a modulator of ion channels and receptors, which are critical targets in the development of therapeutic agents for conditions such as epilepsy, pain, and cardiovascular diseases. The compound's ability to interact with these targets suggests that it could serve as a lead molecule for drug discovery programs.

Beyond pharmacology, Ethyl 3-(3-pyrrolidinylmethoxy)benzoate hydrochloride has also found applications in material science. Its unique electronic properties make it a candidate for use in organic electronics, such as light-emitting diodes (LEDs) and photovoltaic devices. Researchers have explored its role as an electron transport layer material, where its stability and conductivity are advantageous. These findings highlight the versatility of this compound across multiple disciplines.

The environmental impact of Ethyl 3-(3-pyrrolidinylmethoxy)benzoate hydrochloride is another area of interest. As industries increasingly prioritize sustainability, understanding the biodegradation and toxicity profiles of such compounds becomes essential. Recent studies have assessed its environmental fate and toxicity to aquatic organisms, providing valuable insights into its safe handling and disposal. These studies emphasize the need for responsible chemical management practices to minimize ecological risks.

In conclusion, Ethyl 3-(3-pyrrolidinylmethoxy)benzoate hydrochloride, with its unique structure and diverse applications, continues to be a focal point in scientific research. Its role in pharmacology, material science, and environmental studies underscores its significance across multiple domains. As research progresses, we can expect further discoveries that will expand our understanding of this compound's potential uses and benefits.